Cas no 1804105-56-3 (1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804105-56-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4979548
• Update Time: 2025-11-05

1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrClO2/c11-5-9(14)4-8-3-7(6-13)1-2-10(8)12/h1-3,13H,4-6H2
• InChI Key： XTWMWRHLYHKODP-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=C(CO)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one

Market Research and Analysis Report on 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804105-56-3)

The compound 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one, identified by the CAS number 1804105-56-3, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one in various therapeutic areas, including oncology and infectious diseases. Its brominated structure and aromatic substituents make it a promising candidate for designing bioactive molecules with enhanced pharmacokinetic profiles. The compound has been extensively investigated in preclinical models, demonstrating potential anti-proliferative and anti-inflammatory activities.

The global market for specialty chemicals like 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one is driven by increasing demand from the pharmaceutical sector, particularly in the development of novel drug candidates. Key regions such as North America, Europe, and Asia-Pacific are witnessing growth due to robust R&D investments and expanding healthcare infrastructure.

From a supply chain perspective, several chemical manufacturers specialize in the synthesis and distribution of this compound. These suppliers cater to both academic institutions and industrial clients, ensuring a steady supply of high-quality reagents for research purposes. The competitive landscape is characterized by a mix of established players and emerging firms, with a focus on innovation and cost-efficiency.

In terms of procurement trends, there is a growing preference for customized synthesis services to meet specific research requirements. Additionally, the rise of digital platforms for chemical sourcing has facilitated easier access to products like 1-Bromo-3-(2-chloro-5-(hydroxymethyl)phenyl)propan-2-one, reducing lead times and improving supply chain transparency.

Looking ahead, the market for this compound is expected to grow at a moderate pace, driven by ongoing research into its therapeutic applications and the increasing need for advanced chemical building blocks in drug discovery. Collaborations between academia and industry are anticipated to play a pivotal role in accelerating the translation of research findings into commercial products.